Tert-butyl 4-nitrosopiperazine-1-carboxylate
Cat. No. B8083543
M. Wt: 215.25 g/mol
InChI Key: JSDOTLMZJULKCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09034875B2
Procedure details
In a 500 mL round-bottomed flask, 6N aqueous HCl (30 mL) was cooled to −10° C., and tert-butyl piperazine-1-carboxylate (10 g) was added. Sodium nitrite (4.5 g) dissolved in 35 ml water was added slowly. NaOH (10 g in 20 mL water) was used to neutralize the solution. Dichloromethane (3×50 mL) was used to extract the product. After drying over Na2SO4 and filtration, the solution was concentrated. The crude product was added to a silica gel column (Analogix, SF65-400 g,) and purified by eluting with 0-30% ethyl acetate in hexane.
Identifiers
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REACTION_CXSMILES
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Cl.[N:2]1([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.[N:15]([O-])=[O:16].[Na+].[OH-].[Na+]>O.ClCCl>[N:15]([N:5]1[CH2:6][CH2:7][N:2]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:3][CH2:4]1)=[O:16] |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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30 mL
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Type
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reactant
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Smiles
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Cl
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Step Two
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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N1(CCNCC1)C(=O)OC(C)(C)C
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Step Three
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Five
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added slowly
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EXTRACTION
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Type
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EXTRACTION
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Details
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to extract the product
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over Na2SO4 and filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution was concentrated
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ADDITION
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Type
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ADDITION
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Details
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The crude product was added to a silica gel column (Analogix
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CUSTOM
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Type
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CUSTOM
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Details
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SF65-400 g,) and purified
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WASH
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Type
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WASH
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Details
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by eluting with 0-30% ethyl acetate in hexane
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Outcomes
Product
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Name
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|
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Type
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Smiles
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N(=O)N1CCN(CC1)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
